Phosphonic acid, (1-methyl-2-oxoethyl)-, dimethyl ester

• CAS No.: 67445-34-5
• Molecular Formula: C5H11O4P
• Molecular Weight: 166.11 g/mol
• IUPAC Name: 2-dimethoxyphosphorylpropanal
• InChI: InChI=1S/C5H11O4P/c1-5(4-6)10(7,8-2)9-3/h4-5H,1-3H3
• InChI Key: ZSOXFOYBWFQGKN-UHFFFAOYSA-N
• Canonical SMILES: CC(C=O)P(=O)(OC)OC

Description

Phosphonic acid, (1-methyl-2-oxoethyl)-, dimethyl ester is a useful research compound. Its molecular formula is C5H11O4P and its molecular weight is 166.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In an autoclave of 1 liter capacity, fitted with a magnetic lift-stirrer, 113 g of vinylphosphonic acid dimethyl ester and 100 ppm of rhodium in the form of dimeric cycloocta-1,5-dienyl-rhodium chloride, in 600 ml of toluene as the solvent, are heated at 80° C. and reacted, under a pressure of 600 bars, with a mixture of carbon monoxide and hydrogen in the ratio of 1:1. The pressure is maintained for 12 hours by admitting further gas mixture. The reaction mixture is then allowed to cool under pressure, after which the autoclave is let down. The reaction mixture is worked up by distillation. 91 g of α-formylethane-phosphonic acid dimethyl ester, of boiling point 86°-90° C./0.1 mm Hg, are obtained.